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A Comparative Analysis of the Fastness
Properties of Reactive Dyes on Cotton
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fastness properties of different classes of

reactive dyes on cotton fabric. The information is supported by experimental data from various

studies, offering insights into the performance of these dyes in terms of their resistance to

washing, light, and rubbing.

Introduction to Reactive Dyes
Reactive dyes are a popular choice for dyeing cellulosic fibers like cotton due to their ability to

form a strong, covalent bond with the fiber. This chemical bonding results in excellent wet

fastness properties.[1] Reactive dyes are broadly classified based on their reactive groups,

which dictate their reactivity, application temperature, and overall fastness performance. Key

classes include Monochlorotriazine (MCT), Dichlorotriazine (DCT), Vinyl Sulfone (VS), and

Bifunctional reactive dyes.

Comparative Fastness Properties
The fastness properties of reactive dyes are critical indicators of their performance and

durability. These properties are primarily assessed in three key areas: wash fastness, light

fastness, and rubbing fastness.
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Data Presentation
The following tables summarize the fastness properties of different reactive dyes on cotton,

compiled from various research findings. It is important to note that the dyeing process,

including the concentration of dye, salt, and alkali, can significantly influence the fastness

ratings.[1]

Table 1: Comparison of Conventional (Remazol) vs. Modern (Avitera) Reactive Dyes

Fastness Property
Conventional Reactive Dye
(Remazol - VS type)

Modern Reactive Dye
(Avitera)

Wash Fastness (Color

Change)
Good (4) Excellent (4-5)

Wash Fastness (Staining) Good (4) Excellent (4-5)

Rubbing Fastness (Dry) Very Good (4-5) Excellent (5)

Rubbing Fastness (Wet) Good to Very Good (3-4) Very Good (4)

Light Fastness Fair to Moderate (3-4) Moderate (4)

Source: Compiled from studies comparing conventional and Avitera reactive dyes.[2][3][4]

Table 2: General Fastness Properties of Different Reactive Dye Classes
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Reactive Dye
Class

Wash
Fastness

Light Fastness
Rubbing
Fastness (Wet)

Key
Characteristic
s

Monochlorotriazi

ne (MCT)

Very Good to

Excellent (4-5)

Moderate to

Good (4-5)
Good (3-4)

Hot dyeing type,

good leveling

properties.

Dichlorotriazine

(DCT)

Good to Very

Good (4)
Moderate (3-4)

Moderate to

Good (3)

Cold dyeing type,

higher reactivity

than MCT.

Vinyl Sulfone

(VS)

Very Good to

Excellent (4-5)

Fair to Good (3-

5)
Good (3-4)

Versatile

application

temperatures,

good fixation.[5]

Bifunctional Excellent (5)
Good to Very

Good (4-5)
Very Good (4)

High fixation

rates, good all-

round fastness.

[6][7]

Note: The ratings are on a scale of 1 to 5 for wash and rubbing fastness (where 5 is excellent)

and on a scale of 1 to 8 for light fastness (where 8 is excellent).[8] The light fastness of reactive

dyes is significantly influenced by the chromophore structure.[9] These are general ratings and

can vary based on specific dye chemistry and application conditions.

Experimental Workflow
The following diagram illustrates a typical workflow for the comparative evaluation of reactive

dye fastness properties on cotton.
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Experimental Workflow for Fastness Property Evaluation
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Caption: Workflow for evaluating reactive dye fastness on cotton.
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Experimental Protocols
Detailed methodologies for the key fastness tests are provided below, based on International

Organization for Standardization (ISO) standards.

Wash Fastness Test (ISO 105-C06)
This test determines the resistance of the color of textiles to domestic or commercial laundering

procedures.

Apparatus: Launder-Ometer or a similar apparatus for rotating closed containers in a

thermostatically controlled water bath.

Procedure:

A dyed cotton specimen is stitched together with a multifibre fabric.

The composite specimen is placed in a stainless-steel container with a specified amount

of detergent solution and stainless-steel balls (to simulate mechanical action).

The container is then rotated in the Launder-Ometer at a specified temperature (e.g.,

40°C, 60°C) for a specific duration (e.g., 30 minutes).

After the washing cycle, the specimen is rinsed and dried.

The change in color of the dyed specimen and the degree of staining on the multifibre

fabric are assessed using the Grey Scale for Color Change and the Grey Scale for

Staining, respectively.

Light Fastness Test (ISO 105-B02)
This method evaluates the resistance of the color of textiles to the action of an artificial light

source that simulates natural daylight.

Apparatus: Xenon arc lamp apparatus with controlled humidity and temperature.

Procedure:

A portion of the dyed cotton specimen is partially covered with an opaque mask.
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The specimen, along with a set of Blue Wool standards (references with known

lightfastness), is exposed to the light from the xenon arc lamp under specified conditions

of temperature and humidity.

The exposure is continued until a specified change in color is observed on the Blue Wool

standards.

The light fastness of the specimen is then rated by comparing the change in color of the

exposed portion to the unexposed portion with the fading of the Blue Wool standards. The

rating is given on a scale of 1 (very poor) to 8 (excellent).

Rubbing Fastness Test (ISO 105-X12)
This test assesses the degree of color transfer from the surface of a colored textile material to

other surfaces by rubbing.

Apparatus: Crockmeter.

Procedure:

A specimen of the dyed cotton fabric is mounted on the base of the Crockmeter.

A square of standard white cotton rubbing cloth is fixed to the rubbing finger of the

Crockmeter.

The rubbing finger is then moved back and forth over the dyed specimen with a specified

pressure for a set number of cycles (typically 10).

The test is performed under both dry and wet conditions (with the rubbing cloth wetted to a

specific moisture content).

The degree of staining on the white rubbing cloth is assessed using the Grey Scale for

Staining.

Conclusion
The selection of a reactive dye for a specific application on cotton depends on the desired

fastness properties. Bifunctional reactive dyes generally offer the highest all-around fastness,
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making them suitable for applications requiring high durability. Modern reactive dyes, such as

the Avitera series, also demonstrate superior fastness properties compared to conventional

reactive dyes, along with environmental benefits. While Vinyl Sulfone and Monochlorotriazine

dyes provide good to excellent fastness, their performance can be influenced by the specific

dye structure and dyeing conditions. For applications where high lightfastness is critical, the

choice of chromophore within the reactive dye molecule is a key consideration. The

experimental protocols outlined in this guide provide a standardized basis for the comparative

evaluation of these dyes, enabling informed decisions in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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